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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ionophore coccidiostats Semduramicin
and Narasin, focusing on their effects on broiler performance. The information presented is

collated from various scientific studies to aid in research, and drug development.

Executive Summary
Semduramicin and Narasin are both effective monovalent ionophore coccidiostats used in the

poultry industry to control coccidiosis, a parasitic disease caused by protozoa of the genus

Eimeria. Both drugs work by disrupting the ion gradients across the parasite's cell membrane,

leading to its death. While both are effective, studies indicate nuances in their impact on key

broiler performance indicators such as weight gain, feed conversion ratio (FCR), and the

control of intestinal lesions. This guide synthesizes available data to draw a comparative

picture of their performance.

Data Presentation: Performance Indicators
The following tables summarize quantitative data from studies comparing the effects of

Semduramicin and Narasin, either directly or in combination with other anticoccidials, on

broiler performance.

Table 1: Comparative Efficacy of Semduramicin-Nicarbazin vs. Narasin-Nicarbazin
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Performance
Parameter

Semduramicin +
Nicarbazin (Aviax®
Plus)

Narasin +
Nicarbazin

Control (Infected,
Unmedicated)

Feed Conversion

Ratio (FCR)
1.547 1.504 1.576

Body Weight Gain (g)

(up to 33 days)

Not explicitly stated,

but resulted in the

heaviest mean bird

weight

Not explicitly stated
Lowest body weight

gain

Lesion Score (E.

tenella)
6 7 15

Lesion Score (E.

maxima)
9 5 13

Lesion Score (E.

acervulina)
2 1 4

Source: Data adapted from a study evaluating combined coccidiostats in broiler chickens

grown in a floor pen system.[1]

Table 2: Comparative Performance of Narasin and Salinomycin in the Finisher Phase (25-42

days)

Performance Parameter Narasin (70 ppm) Salinomycin (70 ppm)

Final Body Weight Higher Lower

Daily Body Weight Gain Higher Lower

Feed Conversion Ratio (FCR) Lower (Improved) Higher

Source: Adapted from studies comparing Narasin and Salinomycin.[2]
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The data presented in this guide is based on established experimental protocols designed to

evaluate the efficacy of anticoccidial drugs in broiler chickens. A typical experimental setup is

as follows:

Objective: To evaluate and compare the efficacy and performance effects of Semduramicin
and Narasin in broiler chickens under conditions of induced coccidial challenge.

1. Animals and Housing:

Animals: Day-old broiler chicks of a commercial strain (e.g., Cobb 500, Ross 308).

Housing: Birds are housed in floor pens with fresh litter (e.g., wood shavings) to simulate

commercial broiler production environments. Pens are equipped with appropriate feeders

and drinkers. Environmental conditions such as temperature and lighting are maintained

according to industry standards.

2. Experimental Design:

A completely randomized design is typically used.

Chicks are randomly allocated to different treatment groups with multiple replicate pens per

treatment.

Treatment Groups:

Group 1: Negative Control (uninfected, unmedicated).

Group 2: Positive Control (infected, unmedicated).

Group 3: Semduramicin-medicated feed at a specified concentration (e.g., 25 ppm).

Group 4: Narasin-medicated feed at a specified concentration (e.g., 70 ppm).

Additional groups may include combinations with other drugs (e.g., Nicarbazin).

3. Coccidial Challenge:
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On a specific day of the trial (e.g., day 14 or 24), birds in the infected groups are orally

inoculated with a mixed culture of sporulated Eimeria oocysts.[3]

The inoculum typically contains pathogenic species such as Eimeria acervulina, Eimeria

maxima, and Eimeria tenella.[3]

The oocyst dose is calculated to induce a moderate to severe coccidiosis challenge.

4. Data Collection:

Performance Parameters:

Body Weight Gain (BWG): Birds are weighed at the start and end of the experimental

period, and at regular intervals in between.

Feed Intake (FI): The amount of feed consumed by each pen is recorded.

Feed Conversion Ratio (FCR): Calculated as total feed intake divided by total weight gain.

[4]

Lesion Scoring:

At a specific time post-infection (e.g., 6-7 days), a subset of birds from each pen is

euthanized for intestinal lesion scoring.

The severity of lesions in different sections of the intestine (duodenum, jejunum/ileum,

ceca) is scored based on the Johnson and Reid (1970) method, typically on a scale of 0

(no gross lesions) to 4 (most severe lesions).

Mortality: Daily mortality is recorded.

5. Statistical Analysis:

Data on performance parameters and lesion scores are subjected to statistical analysis (e.g.,

ANOVA) to determine significant differences between treatment groups.
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The following diagrams illustrate the mechanism of action of ionophore coccidiostats and a

typical experimental workflow for their evaluation.

Eimeria Parasite Cell

Extracellular Space
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(Semduramicin/Narasin)

Transports Na+ into cellNa+ Binds to H₂OTriggers influx of Cellular Swelling
& Osmotic Imbalance Parasite Death

Click to download full resolution via product page

Caption: Mechanism of action of monovalent ionophores like Semduramicin and Narasin.
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Day 1: Arrival of Day-Old Chicks

Random Allocation to Treatment Groups

Provision of Medicated/Control Diets

Day 14-24: Oral Inoculation with Eimeria Oocysts

Ongoing Data Collection:
- Body Weight
- Feed Intake

- Mortality

Day 20-31 (6-7 days post-infection):
Lesion Scoring

Final Data Collection (e.g., Day 35-42):
- Final Body Weight
- Total Feed Intake

Statistical Analysis of Performance Data

Comparative Efficacy Assessment

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating coccidiostat efficacy in broilers.
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Conclusion
Both Semduramicin and Narasin are valuable tools for the control of coccidiosis in broiler

production. The choice between these ionophores may depend on specific production goals,

the prevalent Eimeria species on a farm, and rotational programs designed to mitigate the

development of drug resistance. The available data suggests that while both are effective,

there can be performance differences, particularly when used in combination with other

anticoccidials. Further head-to-head comparative studies of the standalone products would be

beneficial for a more definitive conclusion on their comparative efficacy.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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